Cas no 1260672-84-1 (4-Isocyanatoquinoline)

• Product Name: 4-Isocyanatoquinoline
• CAS No: 1260672-84-1
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 5967672
• PubChem ID: 72213756
• Update Time: 2024-03-01

4-Isocyanatoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-ISOCYANATOQUINOLINE
• Quinoline, 4-isocyanato-
• 1260672-84-1
• EN300-1841471
• SCHEMBL15034703
• AB74227
• 4-Isocyanatoquinoline

• Inchi： 1S/C10H6N2O/c13-7-12-10-5-6-11-9-4-2-1-3-8(9)10/h1-6H
• InChI Key： BVZUQJFBJMDQHV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N=C=O)=CC=1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 281.9±15.0 °C(Predicted)
• pka: 4.55±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives